Cas no 477493-72-4 (N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-(propan-2-yloxy)benzamide)

• Product Name: N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-(propan-2-yloxy)benzamide
• CAS No: 477493-72-4
• MF: C₂₃H₂₁N₃O₂
• MW: 371.431745290756
• CID: 6005383
• PubChem ID: 5127237
• Update Time: 2025-10-30

N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-(propan-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-(propan-2-yloxy)benzamide
• N-(3-(1H-benzo[d]imidazol-2-yl)phenyl)-4-isopropoxybenzamide
• Benzamide, N-[3-(1H-benzimidazol-2-yl)phenyl]-4-(1-methylethoxy)-
• N-[3-(1H-benzimidazol-2-yl)phenyl]-4-propan-2-yloxybenzamide
• AKOS002043048
• EU-0006306
• F0806-0336
• N-[3-(1H-1,3-benzodiazol-2-yl)phenyl]-4-(propan-2-yloxy)benzamide
• Oprea1_487785
• 477493-72-4

• Inchi： 1S/C23H21N3O2/c1-15(2)28-19-12-10-16(11-13-19)23(27)24-18-7-5-6-17(14-18)22-25-20-8-3-4-9-21(20)26-22/h3-15H,1-2H3,(H,24,27)(H,25,26)
• InChI Key： XQDHFYGUKWOXLW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2NC3=CC=CC=C3N=2)=C1)(=O)C1=CC=C(OC(C)C)C=C1

Computed Properties

• Exact Mass: 371.16337692g/mol
• Monoisotopic Mass: 371.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 67Ų

Experimental Properties

• Density: 1.252±0.06 g/cm3(Predicted)
• pka: 11.34±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-(propan-2-yloxy)benzamide

Comprehensive Overview of N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-(propan-2-yloxy)benzamide (CAS No. 477493-72-4)

N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-(propan-2-yloxy)benzamide, with the CAS number 477493-72-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name or CAS no 477493-72-4, belongs to the class of benzamide derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications due to its unique structural features, including the benzodiazol and propan-2-yloxy functional groups. These moieties contribute to its interactions with biological targets, making it a subject of study in drug discovery and development.

The compound's molecular structure, characterized by the presence of a benzodiazol ring linked to a phenyl group and a propan-2-yloxy substituent, offers a versatile scaffold for medicinal chemistry. Recent studies have explored its potential as a modulator of specific enzymes or receptors, aligning with current trends in personalized medicine and targeted therapies. Given the rising interest in small molecule inhibitors and kinase modulators, N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-(propan-2-yloxy)benzamide is often discussed in forums and publications focusing on drug design and structure-activity relationships (SAR).

In the context of AI-driven drug discovery, this compound exemplifies how computational tools can predict binding affinities and optimize molecular properties. Searches for terms like "benzamide derivatives in drug discovery" or "CAS 477493-72-4 applications" reflect growing curiosity about its role in modern research. Additionally, its synthesis and purification methods are frequently queried, highlighting the demand for scalable and efficient production techniques in the pharmaceutical industry.

From a biochemical perspective, the benzodiazol moiety in N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-(propan-2-yloxy)benzamide is notable for its ability to participate in hydrogen bonding and π-π stacking interactions, which are critical for protein-ligand recognition. This property aligns with the broader scientific focus on fragment-based drug design and high-throughput screening. Researchers investigating neurodegenerative diseases or cancer therapeutics may find this compound relevant due to its potential to interact with key biological pathways.

Environmental and regulatory considerations also play a role in the discourse around CAS no 477493-72-4. While not classified as hazardous, its handling and disposal must adhere to standard laboratory safety protocols. The compound's stability under various conditions (e.g., pH, temperature) is another area of interest, particularly for formulation scientists working on drug delivery systems.

In summary, N-3-(1H-1,3-benzodiazol-2-yl)phenyl-4-(propan-2-yloxy)benzamide represents a compelling case study in the intersection of chemistry, biology, and technology. Its structural complexity and potential applications make it a valuable subject for ongoing research, especially in fields prioritizing precision medicine and computational chemistry. As the scientific community continues to explore its properties, this compound is likely to remain a topic of discussion in both academic and industrial settings.